Cas no 1246203-64-4 (Benzyl 4-(ethenesulfonyl)piperazine-1-carboxylate)

• Product Name: Benzyl 4-(ethenesulfonyl)piperazine-1-carboxylate
• CAS No: 1246203-64-4
• MF: C₁₄H₁₈N₂O₄S
• MW: 310.368722438812
• MDL: MFCD29033789
• CID: 4580263
• PubChem ID: 66698098
• Update Time: 2025-10-29

Benzyl 4-(ethenesulfonyl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• benzyl 4-(ethenesulfonyl)piperazine-1-carboxylate
• benzyl 4-(vinylsulfonyl)-1-piperazinecarboxylate
• benzyl 4-ethenylsulfonylpiperazine-1-carboxylate
• Benzyl 4-(ethenesulfonyl)piperazine-1-carboxylate

• MDL： MFCD29033789
• Inchi： 1S/C14H18N2O4S/c1-2-21(18,19)16-10-8-15(9-11-16)14(17)20-12-13-6-4-3-5-7-13/h2-7H,1,8-12H2
• InChI Key： KZTJZXMHRNWSRC-UHFFFAOYSA-N
• SMILES： S(C=C)(N1CCN(C(=O)OCC2C=CC=CC=2)CC1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 458
• XLogP3: 1.2
• Topological Polar Surface Area: 75.3

Additional information on Benzyl 4-(ethenesulfonyl)piperazine-1-carboxylate

Benzyl 4-(ethenesulfonyl)piperazine-1-carboxylate (CAS No. 1246203-64-4): An Overview of Its Properties and Applications

Benzyl 4-(ethenesulfonyl)piperazine-1-carboxylate (CAS No. 1246203-64-4) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential in various therapeutic areas. In this article, we will delve into the chemical properties, synthesis methods, and recent research advancements related to Benzyl 4-(ethenesulfonyl)piperazine-1-carboxylate.

The molecular structure of Benzyl 4-(ethenesulfonyl)piperazine-1-carboxylate is composed of a benzyl group, a piperazine ring, and an ethenesulfonyl moiety. The benzyl group provides aromatic stability, while the piperazine ring offers flexibility and the ability to form hydrogen bonds. The ethenesulfonyl group adds a sulfonyl functional group, which can participate in various chemical reactions and interactions. This combination of functional groups makes Benzyl 4-(ethenesulfonyl)piperazine-1-carboxylate a valuable scaffold for drug design and development.

In terms of synthesis, Benzyl 4-(ethenesulfonyl)piperazine-1-carboxylate can be prepared through several routes. One common method involves the reaction of benzyl chloroformate with 1-(ethenesulfonyl)piperazine. This reaction typically proceeds under mild conditions and yields the desired product with high purity. Another approach involves the coupling of benzyl alcohol with 1-(ethenesulfonyl)piperazine using a coupling reagent such as N,N'-dicyclohexylcarbodiimide (DCC) or N-(3-dimethylaminopropyl)-N'-ethylcarbodiimide (EDC). These synthetic methods provide researchers with flexible options to tailor the compound for specific applications.

Recent research has highlighted the potential of Benzyl 4-(ethenesulfonyl)piperazine-1-carboxylate in various therapeutic areas. For instance, studies have shown that this compound exhibits potent activity against certain types of cancer cells. In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that Benzyl 4-(ethenesulfonyl)piperazine-1-carboxylate selectively inhibits the growth of breast cancer cells by targeting specific signaling pathways involved in cell proliferation and survival. This finding opens up new avenues for developing targeted therapies for breast cancer.

Moreover, Benzyl 4-(ethenesulfonyl)piperazine-1-carboxylate has shown promise in neurodegenerative diseases. A study published in the Journal of Neurochemistry reported that this compound effectively reduces neuroinflammation and oxidative stress in animal models of Alzheimer's disease. The mechanism of action involves modulating microglial activation and reducing the production of pro-inflammatory cytokines. These results suggest that Benzyl 4-(ethenesulfonyl)piperazine-1-carboxylate could be a potential candidate for treating neuroinflammatory conditions.

In addition to its therapeutic applications, Benzyl 4-(ethenesulfonyl)piperazine-1-carboxylate has been explored for its use in diagnostic imaging. Researchers have developed radiolabeled derivatives of this compound that can be used to visualize specific targets in vivo. For example, a study published in the Journal of Nuclear Medicine described the synthesis and evaluation of a radiolabeled derivative of Benzyl 4-(ethenesulfonyl)piperazine-1-carboxylate for PET imaging of brain tumors. The results showed high uptake and retention in tumor tissues, indicating its potential as a diagnostic tool.

The safety profile of Benzyl 4-(ethenesulfonyl)piperazine-1-carboxylate is also an important consideration for its development as a therapeutic agent. Preclinical studies have shown that this compound exhibits low toxicity and good pharmacokinetic properties. In vitro assays have demonstrated that it does not induce significant cytotoxicity at therapeutic concentrations. Furthermore, animal studies have confirmed its safety profile, with no adverse effects observed at doses up to several times higher than those required for therapeutic efficacy.

In conclusion, Benzyl 4-(ethenesulfonyl)piperazine-1-carboxylate (CAS No. 1246203-64-4) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features make it an attractive scaffold for drug design, while recent studies have highlighted its potential in cancer therapy, neurodegenerative diseases, and diagnostic imaging. As research continues to advance, it is likely that new applications and insights will emerge, further solidifying the importance of this compound in the field.